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Compound of Interest

Compound Name: 2-Heptynal

Cat. No.: B160191 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
2-Heptynal, systematically known by its IUPAC name hept-2-ynal, is an organic compound

characterized by a seven-carbon chain containing both an aldehyde functional group and a

carbon-carbon triple bond.[1] Its unique chemical structure, combining the reactivity of an α,β-

unsaturated aldehyde with that of an internal alkyne, makes it a molecule of interest in various

fields of chemical research and development. This guide provides a comprehensive overview

of its nomenclature, chemical properties, and relevant experimental protocols.

Nomenclature and Synonyms
The standard IUPAC name for this compound is hept-2-ynal. It is also known by a variety of

synonyms, which are listed below for comprehensive reference.

2-Heptynal

Butylpropiolaldehyd

Hept-2-yn-1-al[1]

Chemical and Physical Properties
A summary of the key quantitative data for 2-Heptynal is presented in the table below. These

properties are essential for its handling, application in reactions, and for analytical purposes.
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Property Value Source

Molecular Formula C₇H₁₀O PubChem[1]

Molecular Weight 110.15 g/mol PubChem[1]

CAS Number 1846-67-9 PubChem[1]

Note: Experimental data for properties such as boiling point, density, and solubility for 2-
Heptynal are not readily available in the searched literature. The provided data is based on its

molecular formula and computational predictions.

Experimental Protocols
While a specific, detailed experimental protocol for the synthesis of 2-Heptynal was not found

in the available literature, a common and logical synthetic route would be the oxidation of the

corresponding primary alcohol, 2-heptyn-1-ol. Below is a generalized experimental protocol for

such a transformation, based on standard organic chemistry procedures.

Synthesis of 2-Heptynal via Oxidation of 2-Heptyn-1-ol

This procedure outlines the oxidation of a primary propargylic alcohol to the corresponding

aldehyde using a chromium-based reagent like Pyridinium chlorochromate (PCC).

Materials:

2-Heptyn-1-ol

Pyridinium chlorochromate (PCC)

Anhydrous dichloromethane (DCM)

Silica gel

Anhydrous sodium sulfate

Diethyl ether

Hexane
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Procedure:

Reaction Setup: A dry, round-bottom flask equipped with a magnetic stir bar is charged with a

solution of 2-heptyn-1-ol in anhydrous dichloromethane under an inert atmosphere (e.g.,

nitrogen or argon).

Addition of Oxidant: Pyridinium chlorochromate (PCC) is added portion-wise to the stirred

solution at room temperature. The amount of PCC should be in slight excess (typically 1.5

equivalents) relative to the alcohol.

Reaction Monitoring: The reaction mixture is stirred at room temperature. The progress of

the reaction is monitored by thin-layer chromatography (TLC) until the starting material (2-

heptyn-1-ol) is consumed.

Work-up: Upon completion, the reaction mixture is diluted with diethyl ether and filtered

through a pad of silica gel to remove the chromium byproducts. The silica gel is washed with

additional diethyl ether.

Purification: The combined organic filtrates are concentrated under reduced pressure. The

resulting crude product is then purified by flash column chromatography on silica gel using a

mixture of hexane and ethyl acetate as the eluent to yield pure 2-Heptynal.

Characterization: The structure and purity of the final product should be confirmed by

analytical techniques such as ¹H NMR, ¹³C NMR, and IR spectroscopy.

Logical Relationships and Workflows
The following diagrams illustrate key logical relationships and workflows relevant to the

synthesis and analysis of 2-Heptynal.

Synthetic Pathway to 2-Heptynal

2-Heptyn-1-ol Oxidation
  PCC, DCM  

2-Heptynal
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Caption: A simplified diagram illustrating the synthesis of 2-Heptynal from 2-heptyn-1-ol via

oxidation.

General Analytical Workflow for 2-Heptynal
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Caption: A conceptual workflow for the analysis of 2-Heptynal from a sample matrix.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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